Cas no 2260931-69-7 (2,2-Difluoro-2-(1-methoxycyclopentyl)ethanamine;hydrochloride)

• Product Name: 2,2-Difluoro-2-(1-methoxycyclopentyl)ethanamine;hydrochloride
• CAS No: 2260931-69-7
• MF: C₈H₁₆ClF₂NO
• MW: 215.668548583984
• CID: 6245061
• PubChem ID: 137929331
• Update Time: 2025-05-24

2,2-Difluoro-2-(1-methoxycyclopentyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1-methoxycyclopentyl)ethan-1-amine hydrochloride
• 2260931-69-7
• EN300-6733291
• Z3476924941
• 2,2-Difluoro-2-(1-methoxycyclopentyl)ethanamine;hydrochloride

• Inchi： 1S/C8H15F2NO.ClH/c1-12-7(4-2-3-5-7)8(9,10)6-11;/h2-6,11H2,1H3;1H
• InChI Key： SLVBUXYIJUFBLR-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)(C1(CCCC1)OC)F

Computed Properties

• Exact Mass: 215.0888482g/mol
• Monoisotopic Mass: 215.0888482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-Difluoro-2-(1-methoxycyclopentyl)ethanamine;hydrochloride

Recent Advances in the Study of 2,2-Difluoro-2-(1-methoxycyclopentyl)ethanamine;hydrochloride (CAS: 2260931-69-7)

In recent years, the compound 2,2-Difluoro-2-(1-methoxycyclopentyl)ethanamine;hydrochloride (CAS: 2260931-69-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro and methoxycyclopentyl functional groups, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2,2-Difluoro-2-(1-methoxycyclopentyl)ethanamine;hydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and microwave-assisted synthesis to achieve higher efficiency. The compound's structural features, particularly the presence of fluorine atoms, contribute to its enhanced metabolic stability and bioavailability, making it a valuable candidate for drug development.

Pharmacological studies have revealed that 2,2-Difluoro-2-(1-methoxycyclopentyl)ethanamine;hydrochloride exhibits potent activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest its potential efficacy in treating neurological disorders, including depression and anxiety. The compound's mechanism of action appears to involve the modulation of GABAergic signaling, although further research is needed to fully elucidate its pharmacological profile.

In addition to its neurological applications, recent investigations have explored the compound's potential in oncology. Studies have demonstrated that 2,2-Difluoro-2-(1-methoxycyclopentyl)ethanamine;hydrochloride can inhibit the growth of certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to induce apoptosis and disrupt cellular metabolism has been highlighted as a key factor in its anti-cancer effects.

Despite these promising findings, challenges remain in the development of 2,2-Difluoro-2-(1-methoxycyclopentyl)ethanamine;hydrochloride as a therapeutic agent. Issues such as dose-dependent toxicity and the need for targeted delivery systems must be addressed in future research. Ongoing studies are focusing on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in preclinical models.

In conclusion, 2,2-Difluoro-2-(1-methoxycyclopentyl)ethanamine;hydrochloride represents a promising candidate for further investigation in both neurological and oncological applications. Its unique chemical structure and pharmacological properties underscore its potential as a versatile therapeutic agent. Continued research efforts will be essential to fully realize its clinical potential and address the remaining challenges in its development.